Cas no 83622-28-0 (2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester)

83622-28-0 structure
Product name:2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester
2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester
- [1-(2-methylprop-2-enoyloxy)-1-phosphonoethyl]phosphonic acid
- SCHEMBL3996709
- 1-methacryloxyethane-1,1-diphosphonic acid
- OKZPCVGZDBFDHW-UHFFFAOYSA-N
- {1-[(2-Methylacryloyl)oxy]ethane-1,1-diyl}bis(phosphonic acid)
- DTXSID20627697
- 83622-28-0
-
- Inchi: InChI=1S/C6H12O8P2/c1-4(2)5(7)14-6(3,15(8,9)10)16(11,12)13/h1H2,2-3H3,(H2,8,9,10)(H2,11,12,13)
- InChI Key: OKZPCVGZDBFDHW-UHFFFAOYSA-N
- SMILES: CC(=C)C(=O)OC(C)(P(=O)(O)O)P(=O)(O)O
Computed Properties
- Exact Mass: 274.00074133g/mol
- Monoisotopic Mass: 274.00074133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141Ų
- XLogP3: -2.1
2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester Related Literature
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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